2-(6-Methylpyridazin-3-yl)acetic acid

• IUPAC Name: 2-(6-methylpyridazin-3-yl)acetic acid
• InChI: InChI=1S/C7H8N2O2/c1-5-2-3-6(9-8-5)4-7(10)11/h2-3H,4H2,1H3,(H,10,11)
• InChI Key: HZPVXMXJHQOMSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)CC(=O)O
• Molecular Formula: C7H8N2O2
• Molecular Weight: 152.15 g/mol
• CAS No.: 1367987-55-0

Description

“2-(6-Methylpyridazin-3-yl)acetic acid” is an organic compound with the molecular weight of 168.15. It belongs to the family of pyridazines. The IUPAC name of this compound is [(6-methyl-3-pyridazinyl)oxy]acetic acid.

Synthesis Analysis

While specific synthesis methods for “this compound” were not found, there are general methods for synthesizing sulfonamide derivatives incorporating the pyridazine moiety. These methods involve the use of microwave-assisted synthesis and reaction with different reagents.

Molecular Structure Analysis

The molecular formula of “this compound” is C7H8N2O3. The InChI code for this compound is 1S/C7H8N2O3/c1-5-2-3-6(9-8-5)12-4-7(10)11/h2-3H,4H2,1H3,(H,10,11).

Scientific Research Applications

Chemical Syntheses and Derivatives

Research has explored the synthesis of diverse heterocyclic compounds, demonstrating the versatility of pyridazine derivatives in organic chemistry. For instance, the synthesis of substituted 3-(pyridin-2-yl)-1,2,4-triazines and their oxides illustrates the reactivity of pyridazine derivatives under different conditions, leading to various bioactive compounds (Krinochkin et al., 2017). Another study details the synthesis of ethyl 6-(8-hydroxyquinolin-5-yl)-3-methylpyridazin-4-carboxylate through a one-pot reaction, showcasing its potential as an antimicrobial agent (Abdel-Mohsen, 2014).

Biological Activities and Applications

Several studies have highlighted the biological activities of pyridazine derivatives, including antimicrobial, anti-inflammatory, and analgesic effects. A study on the synthesis and evaluation of antibacterial activity of benzoxazine analogues reveals significant antibacterial properties, suggesting potential applications in medicine (Kadian et al., 2012). Moreover, the pharmacokinetics and tissue distribution of a novel ALK5 inhibitor derived from a pyridazine compound indicate its potential as an anti-fibrosis drug, demonstrating the therapeutic relevance of such derivatives (Kim et al., 2008).

Mechanism of Action

Target of Action

It is known that pyridazinone derivatives, which include 2-(6-methylpyridazin-3-yl)acetic acid, have a broad spectrum of pharmacological activities .

Mode of Action

Some 6-aryl-3(2h)-pyridazinone derivatives, which are structurally similar to this compound, have been found to inhibit calcium ion influx, which is required for the activation of platelet aggregation .

Biochemical Pathways

Pyridazinone derivatives have been associated with a wide range of pharmacological activities, suggesting that they may interact with multiple biochemical pathways .

Result of Action

Given the broad spectrum of pharmacological activities associated with pyridazinone derivatives, it can be inferred that this compound may have diverse effects at the molecular and cellular levels .